Cas no 202409-05-0 (3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid)

3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid structure
202409-05-0 structure
Product name:3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid
CAS No:202409-05-0
MF:C9H11NO4
MW:197.18794
MDL:MFCD20660036
CID:1108695
PubChem ID:59180196

3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(methoxycarbonyl)-1H-Pyrrole-3-propanoic acid
    • 3-(5-(methoxycarbonyl)-1H-pyrrol-3-yl)propanoic acid
    • 3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid
    • NRAXHFZSYRDAOI-UHFFFAOYSA-N
    • CIA40905
    • CS-16654
    • MFCD20660036
    • 3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid
    • Z1262559006
    • SCHEMBL1004268
    • AKOS023401210
    • 202409-05-0
    • DB-356474
    • CS-0102079
    • 3-[5-(Methoxycarbonyl)-3-pyrrolyl]propanoic Acid
    • 3-(5-(methoxycarbonyl)-1H-pyrrol-3-yl)propanoicacid
    • SY266756
    • D72084
    • 3-(5-methoxycarbonyl-1H-pyrrol-3-yl)propanoic acid
    • EN300-816165
    • MDL: MFCD20660036
    • Inchi: InChI=1S/C9H11NO4/c1-14-9(13)7-4-6(5-10-7)2-3-8(11)12/h4-5,10H,2-3H2,1H3,(H,11,12)
    • InChI Key: NRAXHFZSYRDAOI-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC(=CN1)CCC(=O)O

Computed Properties

  • Exact Mass: 197.06880783g/mol
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.4Ų
  • XLogP3: 0.7

3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM333158-1g
3-(5-(Methoxycarbonyl)-1H-pyrrol-3-yl)propanoic acid
202409-05-0 95%+
1g
$*** 2023-03-29
Enamine
EN300-816165-0.5g
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid
202409-05-0 95.0%
0.5g
$483.0 2025-02-20
Enamine
EN300-816165-10.0g
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid
202409-05-0 95.0%
10.0g
$5018.0 2025-02-20
Enamine
EN300-816165-0.1g
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid
202409-05-0 95.0%
0.1g
$215.0 2025-02-20
Enamine
EN300-816165-0.05g
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid
202409-05-0 95.0%
0.05g
$144.0 2025-02-20
Enamine
EN300-816165-10g
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid
202409-05-0 95%
10g
$5018.0 2023-09-02
1PlusChem
1P01DTAH-250mg
3-(5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)PROPANOIC ACID
202409-05-0 97%
250mg
$533.00 2023-12-19
A2B Chem LLC
AX23305-100mg
3-(5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)PROPANOIC ACID
202409-05-0 95%
100mg
$20.00 2024-04-20
A2B Chem LLC
AX23305-250mg
3-(5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)PROPANOIC ACID
202409-05-0 95%
250mg
$49.00 2024-04-20
1PlusChem
1P01DTAH-100mg
3-(5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)PROPANOIC ACID
202409-05-0 97%
100mg
$277.00 2023-12-19

3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:202409-05-0)3-(5-(methoxycarbonyl)-1H-pyrrol-3-yl)propanoic acid
Purity:99.9%
Quantity:200kg
Price ($):discuss personally